![molecular formula C17H16N4O3 B2721046 1-methyl-6-oxo-N-((5-(p-tolyl)isoxazol-3-yl)methyl)-1,6-dihydropyridazine-3-carboxamide CAS No. 1210167-81-9](/img/structure/B2721046.png)
1-methyl-6-oxo-N-((5-(p-tolyl)isoxazol-3-yl)methyl)-1,6-dihydropyridazine-3-carboxamide
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Description
1-methyl-6-oxo-N-((5-(p-tolyl)isoxazol-3-yl)methyl)-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C17H16N4O3 and its molecular weight is 324.34. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The research in synthetic chemistry has demonstrated innovative approaches to stabilize reactive intermediates, leading to the synthesis of complex heterocyclic compounds. For instance, the stabilization of (N-methyleneamino)imidoylketenes has been explored through the thermolysis of substituted methyl 1-methyleneamino-4,5-dioxo-4,5-dihydro-1H-pyrrole-2-carboxylates, leading to the formation of tetrazine derivatives with potential applications in the development of new materials and drugs (Lisowskaya, Maslivets, & Aliev, 2004). Such methodologies could be relevant for the synthesis and functionalization of the compound , showcasing the versatility of pyridazine and isoxazole derivatives in synthetic organic chemistry.
Biological Activities
The structural analogy of pyridazine and isoxazole derivatives suggests potential biological activities, as seen in other research studies. Compounds featuring pyrazolo[1,5-a]pyrimidine, isoxazole, and pyridothiazine cores have been synthesized using both conventional and microwave-assisted techniques, highlighting the diversity of heterocyclic compounds in exhibiting valuable biological activities (Youssef, Azab, & Youssef, 2012). This research underscores the importance of such compounds in medicinal chemistry and drug design, suggesting that the compound could similarly undergo exploration for its biological properties.
Applications in Drug Design
Research has shown that heterocyclic compounds, such as those containing the pyrazolo[4,3-d]pyrimidin-7-one structure, exhibit a range of biological activities that are essential in the design and development of new therapeutic agents. The synthesis of these structures often involves innovative synthetic routes that could be applicable to the compound , potentially leading to new discoveries in drug design and pharmacology (Ochi & Miyasaka, 1983).
properties
IUPAC Name |
1-methyl-N-[[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl]-6-oxopyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O3/c1-11-3-5-12(6-4-11)15-9-13(20-24-15)10-18-17(23)14-7-8-16(22)21(2)19-14/h3-9H,10H2,1-2H3,(H,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGMCASMZRYKSBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CC(=NO2)CNC(=O)C3=NN(C(=O)C=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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